Ethyl 4-methoxybenzoate
Ethyl 4-methoxybenzoate
Ethyl p-anisate, also known as fema 2420, belongs to the class of organic compounds known as p-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 4 of the benzene ring is replaced by a methoxy group. Ethyl p-anisate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl p-anisate is primarily located in the membrane (predicted from logP). Ethyl p-anisate has an aniseed, balsam, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
94-30-4
VCID:
VC0166137
InChI:
InChI=1S/C10H12O3/c1-3-13-10(11)8-4-6-9(12-2)7-5-8/h4-7H,3H2,1-2H3
SMILES:
CCOC(=O)C1=CC=C(C=C1)OC
Molecular Formula:
C10H12O3
Molecular Weight:
180.2 g/mol
Ethyl 4-methoxybenzoate
CAS No.: 94-30-4
Reference Standards
VCID: VC0166137
Molecular Formula: C10H12O3
Molecular Weight: 180.2 g/mol
| CAS No. | 94-30-4 |
|---|---|
| Product Name | Ethyl 4-methoxybenzoate |
| Molecular Formula | C10H12O3 |
| Molecular Weight | 180.2 g/mol |
| IUPAC Name | ethyl 4-methoxybenzoate |
| Standard InChI | InChI=1S/C10H12O3/c1-3-13-10(11)8-4-6-9(12-2)7-5-8/h4-7H,3H2,1-2H3 |
| Standard InChIKey | FHUODBDRWMIBQP-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)OC |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)OC |
| Boiling Point | 269.5 °C |
| Density | d14.4 1.11 1.101-1.105 |
| Melting Point | 7.5 °C Mp 7-8 ° 7-8°C |
| Physical Description | Liquid colourless oily liquid with a light, fruity-floral, anise-like odou |
| Description | Ethyl p-anisate, also known as fema 2420, belongs to the class of organic compounds known as p-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 4 of the benzene ring is replaced by a methoxy group. Ethyl p-anisate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl p-anisate is primarily located in the membrane (predicted from logP). Ethyl p-anisate has an aniseed, balsam, and fruity taste. |
| Solubility | insoluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| Synonyms | 4-Methoxy-benzoic acid, ethyl ester, Ethyl 4-methoxybenzoate, p-Anisic acid, ethyl ester, Ethyl anisate |
| PubChem Compound | 60979 |
| Last Modified | Nov 12 2021 |
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